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Compound of Interest

Compound Name: Diisopropylaniline

Cat. No.: B050358

An In-depth Technical Guide to 2,6-Diisopropylaniline: CAS Number and Safety Data

For researchers, scientists, and drug development professionals, a thorough understanding of
the chemical properties and safety protocols for all reagents is paramount. This guide provides
a comprehensive overview of 2,6-diisopropylaniline, focusing on its Chemical Abstracts
Service (CAS) number and detailed safety information.

CAS Number: 24544-04-5[1][2][3]

Physicochemical Properties

2,6-Diisopropylaniline is a colorless to light yellow liquid.[4] Like many anilines, samples may
appear yellow or brown.[2] It is sparingly soluble in water.[4]
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Property Value Source
Molecular Formula C12H19N [1]
Molecular Weight 177.29 g/mol [1][5]
Melting Point -45°C [ -49 °F [6]
Boiling Point 257 °C /1 494.6 °F @ 760 6]
mmHg

Density 0.940 g/cm?3 [6]
Vapor Pressure <0.01 mmHg @ 20 °C [6]
Flash Point 123 °C/253.4 °F [6]
Autoignition Temperature 400 °C/ 752 °F [6]
log Pow (Partition Coefficient) 3.18 [6]

Toxicological Data

Test Species Route Value Source
LD50 Rat Oral 3204 mg/kg [6]
Skin

) o ) ) No skin irritation
Corrosion/Irritatio  Rabbit Skin inh
n
Aquatic Toxicity )

Fathead Minnow - 14.9 mg/l - 96 h

(EC50)

Absorption into the body can lead to the formation of methemoglobin.[7]

Hazard Identification and Safety Precautions

GHS Hazard Statements:

e H319: Causes serious eye irritation.
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e H412: Harmful to aquatic life with long lasting effects.[8]

Precautionary Statements:

P264: Wash skin thoroughly after handling.
e P273: Avoid release to the environment.[8]
e P280: Wear eye protection/ face protection.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337 + P313: If eye irritation persists: Get medical advice/ attention.

e P501: Dispose of contents/ container to an approved waste disposal plant.

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not available in the provided
safety data sheets. The summary data is typically derived from standardized OECD
(Organisation for Economic Co-operation and Development) or EPA (Environmental Protection
Agency) test guidelines.

Safe Handling and Storage Workflow

The following diagram outlines the recommended workflow for the safe handling and storage of
2,6-diisopropylaniline.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemos.de/import/data/msds/GB_en/24544-04-5-A0011559-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/24544-04-5-A0011559-GB-en.pdf
https://www.benchchem.com/product/b050358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Safe Handling Workflow for 2,6-Diisopropylaniline

Receiving and Storage

Receive Chemical

i

Inspect Container for Damage

'

Store in a Tightly Closed Container
in a Dry, Cool, Well-Ventilated Area

Prepare for Use

Handlingland Use
Y

Wear Appropriate PPE:
- Safety Glasses/Face Shield
- Gloves
- Lab Coat

'

Handle in a Well-Ventilated Area or Fume Hood

;

Avoid Contact with Skin and Eyes
Avoid Inhalation of Vapor

Generate Waste

Waste Disposal

Collect Waste in a Labeled, Sealed Container

/

Dispose of as Hazardous Waste According to Regulations

Spill and Emergency Procedures

Accidental Spill

Contain Spill with Inert Absorbent Material

;

Collect and Place in a Suitable Container for Disposal

Ventilate Area

spose of Spill Debris

Click to download full resolution via product page

Caption: Safe handling workflow for 2,6-diisopropylaniline.
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First Aid Measures

e If inhaled: Move person into fresh air.
 In case of skin contact: Wash off with soap and plenty of water.[8]
 In case of eye contact: Rinse out with plenty of water. Call an ophthalmologist.

e If swallowed: Do NOT induce vomiting. Rinse mouth with water if the person is conscious.[6]

[8]
In all cases of doubt, or when symptoms persist, seek medical advice.[8]

Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

o Unsuitable extinguishing media: Water jet.[8]
e Special hazards: When heated to decomposition, it emits toxic vapors of NOXx.[4]

Accidental Release Measures

o Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.[9]

e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[9]

o Methods for cleaning up: Soak up with inert absorbent material and dispose of as hazardous
waste. Keep in suitable, closed containers for disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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